molecular formula C25H23N3O3 B2710730 1-(4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)-4-phenylpiperidine-4-carbonitrile CAS No. 2034255-96-2

1-(4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)-4-phenylpiperidine-4-carbonitrile

Cat. No. B2710730
CAS RN: 2034255-96-2
M. Wt: 413.477
InChI Key: NYNICDLREUMFCK-UHFFFAOYSA-N
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Description

1-(4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)-4-phenylpiperidine-4-carbonitrile is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.477. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Analysis

Pyridine derivatives have been synthesized and analyzed for their structural features using IR, electronic spectroscopy, and X-ray diffraction methods. These compounds exhibit interesting optical properties, as indicated by their UV–vis absorption and fluorescence spectroscopy. The effects of substituents on their emission spectra have been studied in various solvents, contributing to our understanding of their photophysical behavior (Cetina et al., 2010).

Physical Properties in Different Solvents

Research on dihydropyridine derivatives has explored their densities, viscosities, and ultrasonic velocities in dimethyl sulfoxide across different temperatures. This research helps in understanding solute–solvent interactions, which are crucial for the development of new compounds with specific properties (Baluja & Talaviya, 2016).

Corrosion Inhibition Studies

Pyridine derivatives have also been investigated for their potential as corrosion inhibitors for mild steel in hydrochloric acid, utilizing gravimetric, electrochemical impedance spectroscopy, and potentiodynamic polarization techniques. These studies provide insights into their adsorption behavior and effectiveness in protecting metal surfaces, contributing to the field of corrosion science (Ansari, Quraishi, & Singh, 2015).

Antimicrobial Activity

Novel pyridine derivatives have been synthesized and evaluated for their antimicrobial activity against various bacteria, showing promising results. This research opens up possibilities for the development of new antimicrobial agents based on pyridine scaffolds (Bogdanowicz et al., 2013).

properties

IUPAC Name

1-(4-methoxy-6-oxo-1-phenylpyridine-3-carbonyl)-4-phenylpiperidine-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H23N3O3/c1-31-22-16-23(29)28(20-10-6-3-7-11-20)17-21(22)24(30)27-14-12-25(18-26,13-15-27)19-8-4-2-5-9-19/h2-11,16-17H,12-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYNICDLREUMFCK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=O)N(C=C1C(=O)N2CCC(CC2)(C#N)C3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H23N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonyl)-4-phenylpiperidine-4-carbonitrile

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